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Compound of Interest

Compound Name: Chlorobutanol Hemihydrate

Cat. No.: B047255 Get Quote

For researchers and laboratory professionals, the safe handling and disposal of chemical

compounds are paramount. Chlorobutanol hemihydrate, a substance used in pharmaceutical

applications, requires careful management to ensure personnel safety and environmental

protection. This guide provides essential, step-by-step procedures for its proper disposal.

Pre-Disposal Safety and Preparation
Before beginning the disposal process, it is crucial to understand the hazards associated with

Chlorobutanol Hemihydrate and to equip oneself with the appropriate Personal Protective

Equipment (PPE).

Hazard Identification: Chlorobutanol Hemihydrate is classified as harmful if swallowed and

can cause skin and serious eye irritation.[1][2] It may also cause respiratory irritation.[1][2]

Required Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use safety goggles with side-shields or a face shield.[3]

Skin and Body Protection: Wear appropriate protective clothing to avoid skin contact.[3]

Respiratory Protection: In case of insufficient ventilation or if dust is generated, use a

suitable respirator.[3]
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Ensure that a safety shower and eye wash station are readily accessible.[3][4]

Spill Management and Cleanup
In the event of a spill, immediate and correct action is necessary to prevent exposure and

environmental contamination.

Step-by-Step Spill Cleanup Protocol:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.[3][5]

Contain the Spill: Prevent the substance from entering drains, soil, or water sources.[2][5][6]

Cover drains if necessary.[5]

Absorb and Collect:

For solid spills, carefully sweep up the material without creating dust and place it into a

suitable, labeled waste container.[5][7]

For liquid spills, absorb the substance with an inert, non-combustible material such as

sand, earth, or diatomite.[2][3]

Decontaminate: Clean the affected area and decontaminate surfaces and equipment,

potentially by scrubbing with alcohol.[3][4][5]

Dispose of Cleanup Materials: All contaminated materials, including absorbents and PPE,

should be placed in a sealed container and disposed of as hazardous waste.[2][3]

Chemical Waste Disposal Procedure
The final disposal of Chlorobutanol Hemihydrate must comply with all relevant regulations.

Never dispose of this chemical down the drain or in the regular trash.[5][6][8]

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to local, regional, and national regulations.[4]

Container Management:
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Keep the waste chemical in its original container if possible.[5] Do not mix it with other

waste.[5]

Ensure the waste container is sturdy, leak-proof, and clearly labeled as hazardous waste.

[9]

Keep the container tightly closed and store it in a cool, well-ventilated area away from

incompatible materials like strong acids, bases, and oxidizing agents.[3][10][11]

Final Disposal:

Arrange for the disposal of the waste through a licensed and approved waste disposal

plant or chemical destruction facility.[1][5][6][12]

Methods may include controlled incineration with flue gas scrubbing.[6]

Empty Container Disposal
Empty containers that held Chlorobutanol Hemihydrate must also be handled with care as

they may retain chemical residues.[5]

Rinsing: Triple rinse the empty container with a suitable solvent. The rinsate (the rinsing

liquid) must be collected and disposed of as hazardous waste.[9][13]

Preparation for Disposal: After thorough rinsing and drying, obliterate or remove the label.[9]

The container can then be offered for recycling or reconditioning.[6] Alternatively, it can be

punctured to prevent reuse and disposed of in a sanitary landfill, if permitted by local

regulations.[6]

Hazard Classification and Data
The following table summarizes the key hazard information for Chlorobutanol Hemihydrate
based on the Globally Harmonized System (GHS).
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Hazard Classification Category Hazard Statement

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed[3]

[5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Chlorobutanol
Hemihydrate, from initial handling to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-W089856/Chlorobutanol-hemihydrate-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/112054
https://www.spectrumchemical.com/media/sds/CH122_AGHS.PDF
https://www.anmol.org/chlorobutanolhemihydrateSDS.html
https://www.spectrumchemical.com/media/sds/CH122_AGHS.PDF
https://www.anmol.org/chlorobutanolhemihydrateSDS.html
https://www.spectrumchemical.com/media/sds/CH122_AGHS.PDF
https://www.anmol.org/chlorobutanolhemihydrateSDS.html
https://www.benchchem.com/product/b047255?utm_src=pdf-body
https://www.benchchem.com/product/b047255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Disposal & Spill Procedure

Final Disposal

Identify Waste:
Chlorobutanol Hemihydrate

Wear Required PPE:
Gloves, Goggles, Lab Coat,

Respirator (if needed)

Is this a spill?

Contain & Collect Waste
in a Labeled, Sealed Container

No

Spill Cleanup:
1. Contain Spill

2. Absorb/Sweep Up
3. Decontaminate Area

Yes

Store Waste Container Securely

Collect Cleanup Debris
in Hazardous Waste Container

Contact Approved
Waste Disposal Service

Manage Empty Containers:
Triple Rinse, Collect Rinsate,
Recycle/Dispose of Container

Dispose via Licensed Facility
(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Chlorobutanol Hemihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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